2-(Methylazaniumyl)acetate

• CAS No.: 68411-97-2
• Product Name: 2-(Methylazaniumyl)acetate
• Molecular Formula: C3H7NO2
• Molecular Weight: 89.09 g/mol
• IUPAC Name: 2-(methylazaniumyl)acetate
• Standard InChI: InChI=1S/C3H7NO2/c1-4-2-3(5)6/h4H,2H2,1H3,(H,5,6)
• Standard InChIKey: FSYKKLYZXJSNPZ-UHFFFAOYSA-N
• SMILES: C[NH2+]CC(=O)[O-]
• Canonical SMILES: C[NH2+]CC(=O)[O-]
• Melting Point: 406 °F (Decomposes) (NTP, 1992); 208°C
• Physical Description: Deliquescent crystals or powder. Has a sweetish taste. (NTP, 1992); Liquid; Solid
• Description: Sarcosine, also known as N-methylglycine or megly, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Sarcosine exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Sarcosine has been found in human prostate, muscle and skeletal muscle tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, sarcosine is primarily located in the mitochondria, peroxisome and cytoplasm. Sarcosine participates in a number of enzymatic reactions. In particular, Formaldehyde and sarcosine can be biosynthesized from dimethylglycine through the action of the enzyme dimethylglycine dehydrogenase, mitochondrial. Furthermore, Sarcosine can be converted into formaldehyde and glycine through the action of the enzyme sarcosine dehydrogenase, mitochondrial. Finally, S-Adenosylhomocysteine and sarcosine can be biosynthesized from S-adenosylmethionine and glycine; which is catalyzed by the enzyme dna (cytosine-5)-methyltransferase 1. In humans, sarcosine is involved in the glycine and serine metabolism pathway, the methionine metabolism pathway, and the sarcosine oncometabolite pathway. Sarcosine is also involved in several metabolic disorders, some of which include the hypermethioninemia pathway, S-adenosylhomocysteine (sah) hydrolase deficiency, dihydropyrimidine dehydrogenase deficiency (DHPD), and 3-phosphoglycerate dehydrogenase deficiency. Outside of the human body, sarcosine can be found in peanut. This makes sarcosine a potential biomarker for the consumption of this food product. Sarcosine is a potentially toxic compound.; Sarcosine is a N-alkylglycine that is the N-methyl derivative of glycine. It is an intermediate in the metabolic pathway of glycine. It has a role as a glycine transporter 1 inhibitor, a glycine receptor agonist, a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a N-alkylglycine, a N-methyl-amino acid and a member of N-methylglycines. It is a conjugate base of a sarcosinium. It is a conjugate acid of a sarcosinate. It is a tautomer of a sarcosine zwitterion.; Sarcosine has been investigated for the treatment of Schizophrenia.
• Related CAS: 4316-73-8 (mono-hydrochloride salt); 637-96-7 (hydrochloride)
• Solubility: greater than or equal to 100 mg/mL at 61° F (NTP, 1992); 3.37 M; 300.0 mg/mL; 5.6 [ug/mL]
• Synonyms: Magnesium Sarcosylate; Methylglycine; N Methylglycine; N-Methylglycine; Sarcosinate, Sodium; Sarcosine; Sarcosine Hydrochloride; Sarcosine Monosodium Salt; Sarcosylate, Magnesium; Sodium Sarcosinate
• PubChem Compound: 7311726
• Last Modified: Nov 11 2021